3-amino-N-ethyl-2-hydroxybenzamide
Overview
Description
Scientific Research Applications
Antimicrobial Properties
3-amino-N-ethyl-2-hydroxybenzamide derivatives exhibit significant antimicrobial properties. A study synthesized new 2-amino-N-hydroxybenzamide derivatives and tested them against various bacteria and fungi. Some derivatives showed notable antibacterial and antifungal activities, comparable to standard drugs (Mahesh et al., 2015).
Antioxidant Activity
Research on amino-substituted benzamide derivatives, which include 3-amino-N-ethyl-2-hydroxybenzamide, has indicated their potential as powerful antioxidants. These compounds exhibit the ability to scavenge free radicals, which is crucial in understanding their role in combating oxidative stress (Jovanović et al., 2020).
Chemical Synthesis and Characterization
Several studies have focused on the synthesis and characterization of compounds similar to 3-amino-N-ethyl-2-hydroxybenzamide. For instance, Kemp et al. (1974) explored the synthesis of peptides using 2-ethyl-7-hydroxybenzisoxazolium fluoroborate and its applications in coupling chemistry with 3-acyloxy-2-hydroxy-N-ethylbenzamides (Kemp et al., 1974).
Drug Metabolism
In drug metabolism, 3-amino-N-ethyl-2-hydroxybenzamide and related compounds play a significant role. For example, a study identified the metabolic products of metoclopramide, a drug structurally related to 3-amino-N-ethyl-2-hydroxybenzamide, in cattle urine. This research aids in understanding the biotransformation pathways of such drugs in animal models (Jones et al., 2005).
Catalytic Applications
The compound has been found to have potential applications in catalysis. For example, Yang et al. (2020) developed novel helicates using a derivative of 3-amino-N-ethyl-2-hydroxybenzamide for efficient catalysis in CO2 cycloaddition reactions under mild conditions (Yang et al., 2020).
Biotechnological Applications
In biotechnology, this compound and its derivatives are used in enzymatic reactions. Mouad et al. (2016) demonstrated the synthesis of fatty amides derived from linoleic acid and salicylic acid, utilizing enzymes and aminolysis reactions. These amides have potential applications in the cosmetic industry (Mouad et al., 2016).
Future Directions
The future directions for research on 3-amino-N-ethyl-2-hydroxybenzamide could include further exploration of its synthesis methods, chemical reactions, mechanism of action, and potential applications. For instance, the synthesis of 4-Amino-N-[2(diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex has been reported, which could provide insights for future research on similar compounds .
properties
IUPAC Name |
3-amino-N-ethyl-2-hydroxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-2-11-9(13)6-4-3-5-7(10)8(6)12/h3-5,12H,2,10H2,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFHHPVOCTXYGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C(=CC=C1)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10730927 |
Source
|
| Record name | 3-Amino-N-ethyl-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10730927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
464913-55-1 |
Source
|
| Record name | 3-Amino-N-ethyl-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10730927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride](/img/structure/B1397338.png)
![3-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride](/img/structure/B1397347.png)
![4-{2-[(3-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride](/img/structure/B1397349.png)
